4,5,6,7-Tetrahydro-1H-indole-2-carbaldehyde

• IUPAC Name: 4,5,6,7-tetrahydro-1H-indole-2-carbaldehyde
• InChI: InChI=1S/C9H11NO/c11-6-8-5-7-3-1-2-4-9(7)10-8/h5-6,10H,1-4H2
• InChI Key: OORNVNMZVOJKQR-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2=C(C1)C=C(N2)C=O
• Molecular Formula: C9H11NO
• DSSTOX Substance ID: DTXSID90424690
• Molecular Weight: 149.19 g/mol
• CAS No.: 80744-01-0

Description

4,5,6,7-Tetrahydro-1H-indole-2-carbaldehyde is a chemical compound with the molecular formula C9H11NO and a molecular weight of 149.19 g/mol. It is used in research and is not intended for human or veterinary use. 4,5,6,7-Tetrahydroindoles, due to their easy aromatization, are good intermediates to synthesize indoles.

Synthesis Analysis

The synthesis of this compound and its derivatives has been the subject of various studies. For instance, 4,5,6,7-Tetrahydroindole on condensation with cyanoacetate leads to 1-ethylthio-2-cyano-4,5,6,7-tetrahydrocyclohexa- [ c ]-3 H -pyrrolizin-3-one.

Molecular Structure Analysis

The InChI code for this compound is 1S/C9H11NO/c11-6-8-5-7-3-1-2-4-9(7)10-8/h5-6,10H,1-4H2.

Chemical Reactions Analysis

4,5,6,7-Tetrahydroindoles, due to their easy aromatization, are good intermediates to synthesize indoles. The condensation of 4,5,6,7-Tetrahydroindole with cyanoacetate leads to 1-ethylthio-2-cyano-4,5,6,7-tetrahydrocyclohexa- [ c ]-3 H -pyrrolizin-3-one.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound include a molecular weight of 149.19 g/mol and an InChI code of 1S/C9H11NO/c11-6-8-5-7-3-1-2-4-9(7)10-8/h5-6,10H,1-4H2.

Scientific Research Applications

Gold-Catalyzed Cycloisomerizations

Gold(I)-catalyzed cycloisomerization of 1-(2-(tosylamino)phenyl)prop-2-yn-1-ols with N-iodosuccinimide (NIS) offers an efficient method to prepare 1H-indole-2-carbaldehydes. This process is noted for its operational simplicity and high yields, suggesting a mechanism involving the activation of the alkyne moiety by the gold(I) catalyst (Kothandaraman et al., 2011).

Silicon-Directed Oxa-Pictet-Spengler Cyclization

The synthesis of tetrahydro-pyrano[3,4-b]indoles from 2-(2-trimethylsilanyl-1H-indol-3-yl)-ethanols and various ketones or aldehydes via silicon-directed oxa-Pictet-Spengler cyclizations illustrates the application in generating complex indole derivatives (Zhang et al., 2005).

Green & Sustainable Nanocatalysed Synthetic Route

The synthesis of indole-3-carbaldehyde derivatives through a green and sustainable method highlights the role of ZnO nanoparticles in enhancing reaction efficiency, showcasing a commitment to environmentally friendly chemical processes (Madan, 2020).

Radical Cyclisation to Fused Indoles

The use of tributyltin hydride and AIBN in the radical cyclisation of 1-(ω-iodoalkyl)indole-3-carbaldehydes to form 1,2-fused indoles demonstrates a synthetic pathway to heterocyclic compounds with potential for further chemical manipulation (Moody & Norton, 1995).

Synthesis and Anticonvulsant Activity

Research on the synthesis of novel indole derivatives for anticonvulsant and antimicrobial activities emphasizes the pharmaceutical applications of indole-3-carbaldehyde and its potential in drug discovery (Gautam et al., 2021).

Dakin Oxidation for Indoloquinones

Dakin oxidation of dimethoxyindole-7-carbaldehydes to synthesize indoloquinones showcases an innovative approach to constructing complex molecular structures from simpler indole derivatives (Alamgir et al., 2008).

Nucleophilic Substitution and Structural Variation

The versatility of 1-methoxy-6-nitroindole-3-carbaldehyde as an electrophile for generating 2,3,6-trisubstituted indole derivatives through nucleophilic substitution highlights the potential for structural diversity and innovation in indole chemistry (Yamada et al., 2009).

Mechanism of Action

Target of Action

4,5,6,7-Tetrahydro-1H-indole-2-carbaldehyde, like many indole derivatives, is known to interact with multiple receptors . The indole nucleus is a common feature in many synthetic drug molecules and has been found to bind with high affinity to these targets . .

Mode of Action

Indole derivatives are known to possess various biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities . These activities suggest that the compound interacts with its targets, leading to changes in cellular processes.

Biochemical Pathways

Given the broad spectrum of biological activities associated with indole derivatives , it can be inferred that this compound may influence a variety of biochemical pathways, leading to downstream effects such as the inhibition of viral replication, reduction of inflammation, and prevention of cancer cell proliferation.

Result of Action

Given the diverse biological activities of indole derivatives , it can be inferred that this compound may have a wide range of effects at the molecular and cellular levels.

Biochemical Analysis

Biochemical Properties

4,5,6,7-Tetrahydro-1H-indole-2-carbaldehyde plays a crucial role in various biochemical reactions. It interacts with several enzymes, proteins, and other biomolecules. For instance, it has been observed to interact with cytochrome P450 enzymes, which are involved in the metabolism of various substances in the body . The nature of these interactions often involves the binding of the compound to the active site of the enzyme, leading to either inhibition or activation of the enzyme’s activity.

Cellular Effects

The effects of this compound on cellular processes are diverse. It influences cell function by modulating cell signaling pathways, gene expression, and cellular metabolism. For example, it has been shown to affect the expression of certain genes involved in the inflammatory response . Additionally, this compound can alter cellular metabolism by interacting with metabolic enzymes, leading to changes in the levels of various metabolites.

Molecular Mechanism

At the molecular level, this compound exerts its effects through specific binding interactions with biomolecules. It can inhibit or activate enzymes by binding to their active sites. This compound has also been found to influence gene expression by interacting with transcription factors and other regulatory proteins . These interactions can lead to changes in the transcriptional activity of target genes, thereby affecting cellular functions.

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time. The stability and degradation of the compound are critical factors that influence its long-term effects on cellular function. Studies have shown that this compound is relatively stable under standard laboratory conditions, but it can degrade over time, leading to a decrease in its biological activity . Long-term exposure to this compound in in vitro and in vivo studies has revealed potential cumulative effects on cellular processes.

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At low doses, the compound may exhibit beneficial effects, such as anti-inflammatory or antioxidant activities. At higher doses, it can lead to toxic or adverse effects, including cellular damage and disruption of normal metabolic processes . Threshold effects have been observed, where a certain dosage level must be reached before significant biological effects are seen.

Metabolic Pathways

This compound is involved in several metabolic pathways. It interacts with enzymes such as cytochrome P450, which play a role in its metabolism and biotransformation . These interactions can affect metabolic flux and the levels of various metabolites in the body. The compound’s metabolism can lead to the formation of active or inactive metabolites, which can further influence its biological activity.

Transport and Distribution

Within cells and tissues, this compound is transported and distributed through various mechanisms. It can interact with transporters and binding proteins that facilitate its movement across cellular membranes . The localization and accumulation of the compound within specific tissues can affect its overall biological activity and therapeutic potential.

Subcellular Localization

The subcellular localization of this compound is an important factor in determining its activity and function. This compound can be directed to specific cellular compartments or organelles through targeting signals or post-translational modifications . Its localization within the cell can influence its interactions with other biomolecules and its overall biological effects.

Synthesis routes and methods

Procedure details

Anhydrous DMF 20 mL in a 250 mL flask was cooled on ice bath and neat POCl3 4.6 mL (50 mmol) was added dropwise under Ar. After 10 min, a solution of tetrahydroindole 3.83 g (32.14 mmol) in anh DMF 10 mL was gradually added over 10 min (exothermic) followed by additional anh DMF 2×5 mL to wash the flask and the syringe. The cooling bath was replaced with ambient water bath and the reaction was stirred at RT under Ar for 13 hours (overnight). The reaction was quenched by addition of water 20 mL followed by 15% wt NaOH solution 40 mL. After 10 min, additional 15% NaOH 25 mL was added, followed by water 100 mL and the mixture was stirred vigorously for 30 min on ambient water bath. The precipitated product was collected by filtration, compressed on the Buchner funnel, washed thoroughly with water, dried by suction and on highvac. Y=4.282 g (90.5%) of light tan shiny flakes. 1H-NMR (d6-DMSO, 400 MHz): 11.609 (br s, 1H), 9.268 (s, 1H), 6.679 (s, 1H), 2.557 (t, 5.9 Hz, 2H), 2.446 (t, 5.9 Hz, 2H), 1.693 (m, 4H)

Customer Q & A

Q1: What is the significance of 4,5,6,7-Tetrahydro-1H-indole-2-carbaldehyde in the synthesis of compounds with potential antimicrobial activity?

A1: In the study "Synthesis, Antibacterial and Antifungal Activity of Some New Pyrazoline and Pyrazole Derivatives" [], this compound served as a crucial building block. It was reacted with 3-hydrazinyl-5H-[1,2,4]triazino[5,6-b]indole and 3-hydrazinyl-5,10-dihydro-[1,2,4]triazino[5,6-b]quinoxaline to yield Schiff's bases. These Schiff's bases were further modified to obtain diverse compounds, including benzohydrazide derivatives and cyclized products. The study aimed to evaluate the antimicrobial properties of these synthesized compounds against specific bacterial and fungal strains.